3-O-Octadecyl-2-O-methyl-sn-glycerol
Overview
Description
3-O-Octadecyl-2-O-methyl-sn-glycerol is a useful research compound. Its molecular formula is C22H46O3 and its molecular weight is 358.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-O-Octadecyl-2-O-methyl-sn-glycerol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-O-Octadecyl-2-O-methyl-sn-glycerol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Research and Treatment :
- A study showed that glycosides of 1-O-hexadecyl-2-O-methyl-sn-glycerol exhibited growth inhibition properties against MCF-7 and murine Lewis lung cancer cells, suggesting its potential as an antitumor agent (Marino-albernas et al., 1996).
- 1-O-octadecyl-sn-glycerol analogues showed antiviral activity and strong synergy with zidovudine, indicating potential use as antiretroviral drugs (Hostetler et al., 2000).
- Edelfosine, a synthetic alkyl lipid, was found to induce apoptosis and decrease migration in cancer cells, inhibiting tumor development and metastasis (Jaffrès et al., 2016).
Lipid Metabolism and Biological Activity :
- Studies have shown that alkyl glycerophospholipids like 1-O-octadecyl-2-O-methyl-sn-glycerol have high biological activity and selective cytotoxicity against tumor cells, with applications in cancer therapy (Pinchuk et al., 1992).
- The compound has been observed to inhibit Na+/H+ exchanger activity in human breast cancer cells, modulating tumor-cell chemosensitivity or programmed cell death (Besson et al., 1996).
Pharmacology and Drug Delivery :
- Liposome-associated 1-O-octadecyl-2-O-methyl-sn-glycerol demonstrated enhanced antitumor activity and lower toxicity in mouse tumor models compared to the free form of the compound, highlighting its significance in drug delivery systems (Ahmad et al., 1997).
- The compound's analogues have been shown to stimulate amylase release in exocrine secretory glands, mimicking the effects of acetylcholine (Söling et al., 1984).
properties
IUPAC Name |
(2R)-2-methoxy-3-octadecoxypropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25-21-22(20-23)24-2/h22-23H,3-21H2,1-2H3/t22-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWBOVDKFGDXGCR-JOCHJYFZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCC(CO)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCOC[C@@H](CO)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H46O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50535216 |
Source
|
| Record name | (2R)-2-Methoxy-3-(octadecyloxy)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50535216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-O-Octadecyl-2-O-methyl-sn-glycerol | |
CAS RN |
83526-62-9 |
Source
|
| Record name | (2R)-2-Methoxy-3-(octadecyloxy)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50535216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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